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Compound of Interest

Compound Name: E 7820

Cat. No.: B1684016

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of E 7820, a sulfonamide derivative and angiogenesis inhibitor. Adherence to these
procedures is vital for laboratory safety and environmental protection.

E 7820 should be treated as a hazardous chemical.[1] All handling and disposal must be
conducted in accordance with institutional, local, state, and federal regulations. A complete
Safety Data Sheet (SDS) should be consulted before use.[1]

Immediate Safety Precautions

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling E 7820.

» Avoid Contact: Do not ingest, inhale, or allow contact with skin, eyes, or clothing.[1]
e Handling: Wash hands thoroughly after handling.[1]

¢ Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of any dust or aerosols.

**Step-by-Step Disposal Protocol

» Waste Identification and Segregation:
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o Properly identify all waste containing E 7820, including pure compound, solutions, and
contaminated labware (e.g., pipette tips, vials, gloves).

o Segregate E 7820 waste from non-hazardous waste and other incompatible chemical
waste streams.

o Waste Collection and Containment:

o Solid Waste: Collect solid E 7820 waste in a clearly labeled, sealed, and puncture-
resistant container.

o Liquid Waste: Collect liquid waste containing E 7820 in a designated, leak-proof, and
sealed waste container. If dissolved in a solvent, the container must be compatible with
that solvent.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
specific chemical name (E 7820) and any other components.

o Storage:

o Store waste containers in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

o Ensure containers are kept closed except when adding waste.
e Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Do not dispose of E 7820 down the drain or in regular trash.

Quantitative Data for E 7820

The following table summarizes key quantitative data for E 7820, an angiogenesis inhibitor.
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Property Value Solvent/Conditions
Molecular Weight 336.4 g/mol N/A

Purity =>98% N/A

Solubility ~20 mg/mL DMSO

~30 mg/mL Dimethyl formamide (DMF)

~0.2 mg/mL 1:4 solution of DMF:PBS (pH

7.2)

ICso (HUVEC Proliferation)

0.1 pg/mL

bFGF-stimulated

0.081 pg/mL

VEGF-stimulated

ICso (Tube Formation)

0.2 pg/mL

bFGF-stimulated

0.24 pg/mL

VEGF-stimulated

Source: Cayman Chemical Product Information[1]

Experimental Protocols and Visualizations

Logical Workflow for Disposal of E 7820

The following diagram illustrates the procedural steps for the safe disposal of E 7820 waste in

a laboratory setting.
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Start: E 7820 Waste Generated

Step 1: Identify as Hazardous Waste

:

Step 2: Segregate from other waste streams

JE

Step 3a: Collect Solid Waste in labeled, sealed container Step 3b: Collect Liquid Waste in labeled, sealed container

\ /

Step 4: Store in designated Satellite Accumulation Area

:

Step 5: Contact Environmental Health & Safety (EHS) for pickup

:

Step 6: Professional Disposal by licensed contractor

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of E 7820.

Signaling Pathway Inhibition by E 7820
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E 7820 acts as an angiogenesis inhibitor by suppressing the expression of integrin a2 on
endothelial cells. This disrupts downstream signaling pathways stimulated by growth factors
like VEGF and bFGF, ultimately inhibiting the proliferation and tube formation of endothelial
cells, which are critical processes in the formation of new blood vessels.

Growth Factor Signaling
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VEGF Angiogenesis
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Caption: E 7820's inhibitory effect on angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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